N-Cyclohexyl-N'-{3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}urea

• IUPAC Name: 1-cyclohexyl-3-[3-methyl-1-(2-piperidin-1-ylphenyl)butyl]urea
• InChI: InChI=1S/C23H37N3O/c1-18(2)17-21(25-23(27)24-19-11-5-3-6-12-19)20-13-7-8-14-22(20)26-15-9-4-10-16-26/h7-8,13-14,18-19,21H,3-6,9-12,15-17H2,1-2H3,(H2,24,25,27)
• InChI Key: PBSRNHNAAAXMQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC=CC=C1N2CCCCC2)NC(=O)NC3CCCCC3
• Molecular Formula: C23H37N3O
• DSSTOX Substance ID: DTXSID90802075
• Molecular Weight: 371.6 g/mol
• CAS RN: 646054-50-4

Description

N-Cyclohexyl-N'-{3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}urea is a chemical compound that belongs to the class of selective androgen receptor modulators (SARMs). SARMs are a group of compounds that are being developed as potential therapeutic agents for diseases such as muscle wasting, osteoporosis, and hypogonadism. N-Cyclohexyl-N'-{3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}urea has shown promising results in preclinical studies, and it is being investigated for its potential use in the treatment of muscle wasting and other related conditions.

Scientific Research Applications

Analytical and Biochemical Applications

• Analytical Characterization of Psychoactive Arylcyclohexylamines : A study detailed the characterization of psychoactive arylcyclohexylamines, focusing on their determination in biological matrices using chromatography and mass spectrometry techniques. This research highlights the analytical methods applicable to similar compounds for forensic and toxicological analysis (De Paoli et al., 2013).

Chemical Synthesis and Structure-Activity Relationship

• Synthesis and Evaluation of Acetylcholinesterase Inhibitors : Flexible ureas were synthesized and assessed for their antiacetylcholinesterase activity, showing how structural modifications influence biological activity. This type of research could guide the development of therapeutic agents based on urea derivatives (Vidaluc et al., 1995).

• Inhibitors of Soluble Epoxide Hydrolase : A study synthesized 1,3-disubstituted ureas as inhibitors of human and murine soluble epoxide hydrolase, showing improved pharmacokinetic parameters and potential for treating inflammatory pain. This exemplifies the therapeutic potential of urea derivatives in modulating enzyme activity (Rose et al., 2010).

Physicochemical Studies

• Conformational Study of Ureas : A series of ureas derived from azabicyclo[3.3.1]nonan-9α-amine were synthesized and their conformational preferences studied, which is relevant for understanding the structural basis of biological activity and designing new compounds (Iriepa et al., 1997).

Green Chemistry

• Solvent-Free Synthesis from CO2 : The synthesis of disubstituted ureas from amines and CO2 using an ionic liquid as the catalyst represents an environmentally friendly approach to producing urea derivatives, demonstrating the potential for green chemistry in synthesizing structurally related compounds (Jiang et al., 2008).